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Compound of Interest

Compound Name: L-4-Methoxymandelic acid

Cat. No.: B1311138 Get Quote

4-Methoxymandelic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and spectroscopic properties

of 4-Methoxymandelic acid. It is intended to be a valuable resource for researchers, scientists,

and professionals involved in drug development and related fields. This document summarizes

key quantitative data, outlines detailed experimental protocols for its characterization, and

provides visual representations of relevant pathways and workflows.

Physical and Chemical Properties
4-Methoxymandelic acid, also known as p-methoxymandelic acid, is a white to off-white solid

crystalline powder. Its chemical structure consists of a mandelic acid core with a methoxy group

substituted at the para-position of the phenyl ring.
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Property Value Reference

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

Melting Point 108-111 °C [1]

Boiling Point 370.4 ± 32.0 °C (Predicted) [1]

Density 1.309 g/cm³ [1]

pKa 3.43 ± 0.10 (Predicted) [1]

Solubility Soluble in water. [1]

CAS Number 10502-44-0 [1]

Spectroscopic Properties
The spectroscopic data for 4-Methoxymandelic acid are crucial for its identification and

characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment

¹H NMR 7.35 d 8.7 2H, Ar-H

6.88 d 8.7 2H, Ar-H

5.10 s 1H, CH-OH

3.78 s 3H, OCH₃

¹³C NMR 175.5 C=O

159.5 Ar-C-OCH₃

130.5 Ar-C

128.0 Ar-CH

114.0 Ar-CH

72.5 CH-OH

55.3 OCH₃

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3400-2400 Broad O-H stretch (carboxylic acid)

3350 Broad O-H stretch (alcohol)

3030 Medium C-H stretch (aromatic)

2960, 2840 Medium C-H stretch (aliphatic)

1710 Strong C=O stretch (carboxylic acid)

1610, 1510 Strong C=C stretch (aromatic ring)

1250 Strong C-O stretch (ether)

1030 Strong C-O stretch (alcohol)
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Mass Spectrometry (MS)
The mass spectrum of 4-Methoxymandelic acid typically shows a molecular ion peak

corresponding to its molecular weight. Common fragmentation patterns involve the loss of

water, carbon monoxide, and the methoxy group.

m/z Relative Intensity (%) Assignment

182 40 [M]⁺

164 10 [M - H₂O]⁺

151 100 [M - OCH₃]⁺

135 30 [M - COOH]⁺

107 50 [C₇H₇O]⁺

Experimental Protocols
Synthesis of 4-Methoxymandelic Acid
A common method for the synthesis of 4-Methoxymandelic acid involves the reaction of anisole

with glyoxylic acid.[1]

Materials:

Anisole (methyl phenoxide)

Glyoxylic acid (50% aqueous solution)

Sulfuric acid

Water

Diethylene glycol dimethyl ether (or other suitable solvent)

Ice

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN103787872A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a three-necked flask, a mixture of 50% glyoxylic acid (0.11 mol) and diethylene glycol

dimethyl ether (5 mL) is prepared.

The flask is cooled to 0°C in an ice bath.

A pre-cooled (0°C) mixture of sulfuric acid (0.2 mol) and water (0.15 mol) is slowly added to

the glyoxylic acid solution while maintaining the temperature at 0°C.

Anisole (0.1 mol) is then added dropwise to the reaction mixture, ensuring the temperature

remains around 0°C.

After the addition is complete, the reaction is stirred at 0°C. The progress of the reaction is

monitored by High-Performance Liquid Chromatography (HPLC).

Upon completion, the reaction mixture is worked up to isolate the 4-Methoxymandelic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN103787872A - New method for synthesizing 4-methoxymandelic acid - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Physical and spectroscopic properties of 4-
Methoxymandelic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311138#physical-and-spectroscopic-properties-of-
4-methoxymandelic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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